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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768

Technical Data Sheet: Triethylgermanium
Chloride

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data on Triethylgermanium Chloride, a compound
utilized in organometallic chemistry.

Chemical Identity and Molecular Formula

Triethylgermanium chloride, also known as chlorotriethylgermane, is an organometallic
compound.[1][2] Its fundamental structure consists of a central germanium atom bonded to
three ethyl groups and one chlorine atom.[3] The standard molecular formula for this compound
is presented below.

Parameter Value

Molecular Formula CeH1sCIGe[1][2][3][4]

Alternate Formula (C2Hs)3GeCl[4][5]
Molecular Weight
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The molecular weight of triethylgermanium chloride has been reported across multiple
sources, with slight variations. These values are summarized for comparative analysis.

Reported Molecular Weight Source

195.28 g/mol Chemical Suppliers[6]
195.2763 g/mol CymitQuimica[1]

195.276 g/mol ECHEMI[7]

195.266 g/mol Guidechem[3]

195.26 g/mol PubChem|[2]

195.23 g/mol Strem, CymitQuimica[4][5]

Physicochemical Properties

Triethylgermanium chloride is typically a colorless liquid with a pungent odor.[3] It is soluble
in organic solvents but insoluble in water.[3][8] Key physical properties are detailed in the
following table.

Property Value

Appearance Clear colorless liquid[3][6]

Density 1.175 g/mL at 25 °C[6][8]

Boiling Point 173 °C[6][8]

INChl Key CZKMPDNXOGQMFW-UHFFFAOYSA-N[1]
CAS Number 994-28-5[1]

Structural Information

The relationship between the constituent elements of triethylgermanium chloride can be
visualized as a central germanium atom linked to its substituents.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1583768?utm_src=pdf-body
http://www.chemical-suppliers.eu/enp/triethylgermanium-chloride-PX668885
https://cymitquimica.com/products/IN-DA003V20/triethylgermanium-chloride/
https://www.echemi.com/produce/pr24062614672-triethylgermanium-chloride.html
https://www.guidechem.com/encyclopedia/triethylgermanium-chloride-dic7578.html
https://pubchem.ncbi.nlm.nih.gov/compound/70438
https://www.strem.com/product/32-2340
https://cymitquimica.com/products/08-32-2340/994-28-5/triethylgermanium-chloride-98/
https://www.benchchem.com/product/b1583768?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/triethylgermanium-chloride-dic7578.html
https://www.guidechem.com/encyclopedia/triethylgermanium-chloride-dic7578.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1477407.htm
https://www.guidechem.com/encyclopedia/triethylgermanium-chloride-dic7578.html
http://www.chemical-suppliers.eu/enp/triethylgermanium-chloride-PX668885
http://www.chemical-suppliers.eu/enp/triethylgermanium-chloride-PX668885
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1477407.htm
http://www.chemical-suppliers.eu/enp/triethylgermanium-chloride-PX668885
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1477407.htm
https://cymitquimica.com/products/IN-DA003V20/triethylgermanium-chloride/
https://cymitquimica.com/products/IN-DA003V20/triethylgermanium-chloride/
https://www.benchchem.com/product/b1583768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chlorine (Cl) Ethyl (C2Hs)

Germanium (Ge)

Ethyl (C2Hs) Ethyl (CzH5s)

Click to download full resolution via product page

Caption: Elemental composition of Triethylgermanium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. TRIETHYLGERMANIUM CHLORIDE | CymitQuimica [cymitquimica.com]
¢ 2. Chlorotriethylgermane | C6H15CIGe | CID 70438 - PubChem [pubchem.ncbi.nlm.nih.gov]

» 3. Page loading... [guidechem.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1583768?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583768?utm_src=pdf-body
https://www.benchchem.com/product/b1583768?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA003V20/triethylgermanium-chloride/
https://pubchem.ncbi.nlm.nih.gov/compound/70438
https://www.guidechem.com/encyclopedia/triethylgermanium-chloride-dic7578.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. strem.com [strem.com]

e 5. Triethylgermanium chloride, 98% | CymitQuimica [cymitquimica.com]

e 6. Triethylgermanium chloride | CAS 994-28-5 | Chemical-Suppliers [chemical-suppliers.eu]
e 7. echemi.com [echemi.com]

e 8. TRIETHYLGERMANIUM CHLORIDE | 994-28-5 [chemicalbook.com]

 To cite this document: BenchChem. [triethylgermanium chloride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583768#triethylgermanium-chloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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